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Compound of Interest

Compound Name: Oxaprozin-d5

Cat. No.: B10823646 Get Quote

For Immediate Release

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemical reagents are critical

components of laboratory safety. This document provides essential, immediate safety and

logistical information for the proper disposal of Oxaprozin-d5, a deuterated internal standard

for the non-steroidal anti-inflammatory drug (NSAID) Oxaprozin. Adherence to these

procedures will help mitigate risks and ensure compliance with environmental regulations.

Oxaprozin and its deuterated form are classified as hazardous substances, primarily due to

their toxicity to aquatic life with long-lasting effects.[1][2] Improper disposal can lead to

environmental contamination and potential harm to ecosystems. Therefore, it is imperative that

all personnel handling this compound are familiar with the following safety and disposal

protocols.

Hazard and Disposal Summary
The following table summarizes the key hazard information and disposal recommendations for

Oxaprozin-d5, based on the data for Oxaprozin.
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Hazard Classification Description Disposal Recommendation

Acute Oral Toxicity Harmful if swallowed.[2]
Do not dispose of down the

drain or in regular trash.

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.[1][2]

Avoid release to the

environment.[1][2]

Primary Route of Exposure
Ingestion, inhalation, skin

contact, eye contact.

Wear appropriate Personal

Protective Equipment (PPE).

Disposal Method
Treat as hazardous chemical

waste.

Dispose of through a licensed

hazardous waste disposal

facility.[2]

Experimental Protocols for Safe Disposal
The following step-by-step procedures should be followed for the safe handling and disposal of

Oxaprozin-d5 in a laboratory setting.

Immediate Safety Precautions and Personal Protective
Equipment (PPE)
Before handling Oxaprozin-d5, ensure you are wearing the appropriate PPE to minimize

exposure:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If there is a risk of generating dust, use a NIOSH-approved

respirator.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any dust or aerosols.
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Spill Management and Cleanup
In the event of a spill, follow these procedures immediately:

Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: For solid spills, carefully sweep or vacuum the material. Avoid generating dust.

[3] Dampening the material with water may help to prevent it from becoming airborne.[3]

Collection: Place the spilled material and any contaminated cleaning materials (e.g., paper

towels, absorbent pads) into a clearly labeled, sealed container for hazardous waste.[1][4]

Decontamination: Clean the spill area thoroughly with soap and water.

Final Disposal Procedure for Unused or Waste
Oxaprozin-d5
All waste containing Oxaprozin-d5, including unused product, contaminated materials, and

empty containers, must be disposed of as hazardous chemical waste.

Waste Collection:

Collect all solid waste containing Oxaprozin-d5 in a dedicated, leak-proof, and clearly

labeled hazardous waste container.

The label should include the words "Hazardous Waste," the chemical name "Oxaprozin-
d5," and the associated hazards (e.g., "Toxic," "Harmful if Swallowed," "Hazardous to the

Aquatic Environment").

Storage:

Store the hazardous waste container in a designated, secure area away from incompatible

materials.

Keep the container closed except when adding waste.
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Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Do not dispose of Oxaprozin-d5 in the regular trash or pour it down the sink. This is to

prevent its release into the environment, where it can be toxic to aquatic organisms.[1][2]

All disposal activities must be in accordance with local, state, and federal regulations.[1][3]

[4]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Oxaprozin-d5.
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Oxaprozin-d5 Disposal Workflow
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Caption: Decision workflow for the safe handling and disposal of Oxaprozin-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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